3-(2-chlorophenyl)-N-(cyanomethyl)propanamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(cyanomethyl)propanamide
• InChI: InChI=1S/C11H11ClN2O/c12-10-4-2-1-3-9(10)5-6-11(15)14-8-7-13/h1-4H,5-6,8H2,(H,14,15)
• InChI Key: JBKSJUABKUVAHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC#N)Cl
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• CAS No.: 1311819-82-5

Description

The compound “3-(2-chlorophenyl)-N-(cyanomethyl)propanamide” is likely to be an organic compound containing a chlorophenyl group, a cyanomethyl group, and a propanamide group. The presence of these functional groups suggests that it could be involved in various chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving nucleophilic substitution, condensation, or amide coupling.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the amide, chlorophenyl, and cyanomethyl groups. For instance, the cyanomethyl group could undergo transformations involving its cyano group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the polar amide group and the aromatic chlorophenyl group) would influence its properties.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could vary widely depending on the application, such as whether the compound is used in medicinal chemistry, materials science, etc.

Safety and Hazards

The safety and hazards associated with this compound would depend on its precise chemical structure and properties. Generally, handling of chemicals requires appropriate safety measures to prevent exposure and ensure safe disposal.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields, studying its reactivity with other compounds, or investigating its physical and chemical properties in more detail.